Cas no 2490374-67-7 (1-{(benzyloxy)carbonylamino}-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-{(benzyloxy)carbonylamino}-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2490374-67-7
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• MDL: MFCD32853131
• CID: 5327539
• PubChem ID: 154878889
• Update Time: 2025-05-25

1-{(benzyloxy)carbonylamino}-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z4606909321
• 1-{[(benzyloxy)carbonyl]amino}-3-oxocyclobutane-1-carboxylic acid
• 3-Oxo-1-(phenylmethoxycarbonylamino)cyclobutane-1-carboxylic acid
• 1-{(benzyloxy)carbonylamino}-3-oxocyclobutane-1-carboxylic acid

• MDL： MFCD32853131
• Inchi： 1S/C13H13NO5/c15-10-6-13(7-10,11(16)17)14-12(18)19-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,14,18)(H,16,17)
• InChI Key： JWMKYRYQQYVUPC-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 379
• XLogP3: 0.3
• Topological Polar Surface Area: 92.7

Additional information on 1-{(benzyloxy)carbonylamino}-3-oxocyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-{(benzyloxy)carbonylamino}-3-oxocyclobutane-1-carboxylic acid (CAS: 2490374-67-7)

The compound 1-{(benzyloxy)carbonylamino}-3-oxocyclobutane-1-carboxylic acid (CAS: 2490374-67-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 1-{(benzyloxy)carbonylamino}-3-oxocyclobutane-1-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its cyclobutane ring, coupled with the carbonyl and carboxylic acid functionalities, makes it a versatile building block for the development of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of proteasome inhibitors, which are of particular interest in cancer therapy.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 1-{(benzyloxy)carbonylamino}-3-oxocyclobutane-1-carboxylic acid exhibit promising inhibitory effects against specific kinases involved in inflammatory pathways. This suggests potential applications in the treatment of autoimmune diseases and chronic inflammation. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

The synthesis of 1-{(benzyloxy)carbonylamino}-3-oxocyclobutane-1-carboxylic acid has also seen advancements, with recent reports detailing more efficient and scalable methods. A 2022 patent application described a novel catalytic process that significantly reduces the number of steps required for its production, thereby lowering costs and improving yield. This development is expected to facilitate broader research and potential commercialization of the compound.

Despite these promising developments, challenges remain in the optimization of 1-{(benzyloxy)carbonylamino}-3-oxocyclobutane-1-carboxylic acid for clinical use. Issues such as solubility, stability, and bioavailability need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the incorporation of this compound into prodrug designs and nanoparticle delivery systems to overcome these limitations.

In conclusion, 1-{(benzyloxy)carbonylamino}-3-oxocyclobutane-1-carboxylic acid (CAS: 2490374-67-7) represents a promising scaffold for the development of new therapeutic agents. Its versatility in synthesis and potential biological activities make it a valuable target for further investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in various disease models.